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Compound of Interest

Compound Name: ST-1892

Cat. No.: B15579022 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for "ST-1892" could not be located. The

following guidelines are based on established best practices for handling novel or

uncharacterized chemical compounds where the hazards are unknown. Researchers must

treat such substances as potentially hazardous and exercise maximum precaution.

The primary approach to handling a novel compound like ST-1892 is to assume it is hazardous

until proven otherwise. A thorough risk assessment is mandatory before any handling or

experimental use. This involves evaluating potential routes of exposure, such as inhalation,

skin contact, and ingestion, and implementing appropriate control measures.

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is crucial to create a complete barrier between the researcher

and the chemical. The following table summarizes the recommended PPE for handling ST-
1892, a substance of unknown toxicity.
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Body Area
Personal Protective

Equipment
Purpose and Specifications

Respiratory Protection

Fit-tested N95 respirator

(minimum for solids). For

volatile substances or potential

aerosol generation, a full-face

respirator with appropriate

cartridges or a Powered Air-

Purifying Respirator (PAPR) is

required.[1]

Protects against the inhalation

of airborne particles, a primary

exposure route for potent

compounds.[1]

Eye and Face Protection

Safety goggles with indirect

vents are the minimum

requirement.[2][3] A face shield

should be worn in addition to

safety goggles when there is a

significant splash hazard.[2][3]

Shields eyes from chemical

splashes, dust, and flying

debris.[2][4]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).[2][4]

Double-gloving may be

necessary for enhanced

protection.[2]

Prevents skin exposure to the

chemical.[4]

Body Protection

A chemical-resistant lab coat

or apron.[2][4] For higher-risk

procedures, disposable gowns

or coveralls should be used.[2]

Protects skin and clothing from

splashes and spills.[2]

Foot Protection

Closed-toe, non-perforated,

and chemically resistant safety

shoes.[1] Disposable shoe

covers should be worn and

changed upon exiting the work

area.[1]

Prevents foot injuries from

dropped objects or spills.[1]
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Engineering Controls:

All work with ST-1892 should be conducted in a designated area, preferably within a certified

chemical fume hood or another suitable containment device.[1][5]

Ensure safety showers and eyewash stations are readily accessible in the immediate work

area.[5]

Administrative Controls:

Minimize the quantity of ST-1892 used in any single experiment.[5]

Restrict access to authorized and trained personnel only.[5]

Develop and strictly follow Standard Operating Procedures (SOPs) for all handling and

disposal activities.[5]

Storage:

Store ST-1892 in a well-ventilated, designated area away from incompatible materials.

Containers should be clearly labeled and tightly sealed.

Maintain an accurate inventory of the compound.[6]

Disposal Plan
All waste contaminated with ST-1892, including disposable PPE, absorbent materials, and

empty containers, must be treated as hazardous waste.[5]

Waste Segregation and Disposal:

Collect all ST-1892 waste in a designated, sealed, and clearly labeled hazardous waste

container.[5]

Do not mix with other waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) office.
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Hazardous organic waste is typically disposed of through incineration by a licensed waste

management contractor.[7]

Consult with your institution's EHS office for specific disposal procedures and to arrange for

hazardous waste pickup.[8][9]

Experimental Workflow Diagram
The following diagram illustrates a logical workflow for the safe handling of a novel chemical

compound like ST-1892 in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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